Cas no 1361668-75-8 (2-Chloro-6-methoxy-4-(3,4,5-trichlorophenyl)pyridine)

• Product Name: 2-Chloro-6-methoxy-4-(3,4,5-trichlorophenyl)pyridine
• CAS No: 1361668-75-8
• MF: C₁₂H₇Cl₄NO
• MW: 323.002079248428
• CID: 4968320
• Update Time: 2025-10-29

2-Chloro-6-methoxy-4-(3,4,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-methoxy-4-(3,4,5-trichlorophenyl)pyridine

• Inchi： 1S/C12H7Cl4NO/c1-18-11-5-7(4-10(15)17-11)6-2-8(13)12(16)9(14)3-6/h2-5H,1H3
• InChI Key： RMQAUAUUBBYBLD-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C=C(N=C(C=1)OC)Cl)Cl)Cl

Computed Properties

• Exact Mass: 322.925
• Monoisotopic Mass: 320.928
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 22.1

Additional information on 2-Chloro-6-methoxy-4-(3,4,5-trichlorophenyl)pyridine

Professional Introduction to 2-Chloro-6-methoxy-4-(3,4,5-trichlorophenyl)pyridine (CAS No. 1361668-75-8)

2-Chloro-6-methoxy-4-(3,4,5-trichlorophenyl)pyridine, with the CAS number 1361668-75-8, is a significant compound in the field of chemical and pharmaceutical research. This heterocyclic aromatic compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of multiple chlorine atoms and a pyridine core makes it a versatile intermediate for synthesizing various pharmacologically active molecules.

The compound's structure consists of a pyridine ring substituted with a chloro group at the 2-position, a methoxy group at the 6-position, and a trichlorophenyl group at the 4-position. This specific arrangement of functional groups imparts distinct electronic and steric properties, making it a valuable building block in the design of novel therapeutic agents. The 3,4,5-trichlorophenyl moiety, in particular, contributes to the compound's lipophilicity and potential interaction with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives. Studies have demonstrated that compounds containing the pyridine scaffold exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The introduction of halogen atoms into the pyridine ring can further modulate these activities by influencing both the electronic distribution and metabolic stability of the molecule.

2-Chloro-6-methoxy-4-(3,4,5-trichlorophenyl)pyridine has been investigated in several preclinical studies as a precursor for developing new drugs. Its structural features make it an excellent candidate for further derivatization to create compounds with enhanced binding affinity and selectivity towards specific biological targets. For instance, researchers have explored its use in synthesizing kinase inhibitors, which are crucial in treating various types of cancer.

The synthesis of this compound typically involves multi-step organic reactions, including chlorination and methylation processes. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. The use of high-performance chromatography and spectroscopic techniques allows for precise characterization of the compound's structure and purity.

One of the most compelling aspects of 2-Chloro-6-methoxy-4-(3,4,5-trichlorophenyl)pyridine is its potential in drug discovery. The combination of electron-withdrawing chloro groups and electron-donating methoxy groups creates a balance that can enhance binding interactions with biological receptors. This property has led to its incorporation into libraries of compounds used in high-throughput screening assays to identify novel drug candidates.

The compound's role in medicinal chemistry extends beyond its use as an intermediate. It has also been studied for its ability to modulate enzyme activity and signal transduction pathways. For example, derivatives of this compound have shown promise in inhibiting enzymes involved in pain perception and inflammation. Such findings highlight its potential as a lead compound for developing treatments for chronic inflammatory diseases.

In conclusion, 2-Chloro-6-methoxy-4-(3,4,5-trichlorophenyl)pyridine (CAS No. 1361668-75-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an invaluable tool for researchers seeking to develop new therapeutic agents. As our understanding of biological mechanisms continues to evolve, compounds like this will play an increasingly important role in addressing complex diseases.